[1,1'-Bicyclohexyl]-2-one, 6-phenoxy-

• CAS No.: 61568-19-2
• Molecular Formula: C18H24O2
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 2-cyclohexyl-3-phenoxycyclohexan-1-one
• InChI: InChI=1S/C18H24O2/c19-16-12-7-13-17(20-15-10-5-2-6-11-15)18(16)14-8-3-1-4-9-14/h2,5-6,10-11,14,17-18H,1,3-4,7-9,12-13H2
• InChI Key: NVTUHMIHAMMJKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2C(CCCC2=O)OC3=CC=CC=C3

Description

[1,1'-Bicyclohexyl]-2-one, 6-phenoxy- is a bicyclic ketone derivative featuring a phenoxy substituent at the 6-position of the bicyclohexyl scaffold. The parent compound, also known as 2-cyclohexylcyclohexanone, has a molecular formula of C₁₂H₂₀O, a molecular weight of 180.29 g/mol, and serves as a key intermediate in organic synthesis and materials science . The 6-phenoxy substitution introduces a polar aromatic group, which likely alters its physicochemical properties, reactivity, and applications compared to unsubstituted or hydroxylated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1,1’-Bicyclohexyl]-2-one, 6-phenoxy- can be achieved through several methods. One common approach involves the reaction of cyclohexanone with phenol in the presence of a catalyst such as sulfuric acid. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the desired product. The reaction conditions typically involve heating the reactants to a temperature of around 100-150°C for several hours.

Industrial Production Methods

In an industrial setting, the production of [1,1’-Bicyclohexyl]-2-one, 6-phenoxy- may involve the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reactants are fed into the reactor at controlled rates, and the reaction is carried out under optimized conditions to maximize yield and minimize by-products. The product is then purified using techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

[1,1’-Bicyclohexyl]-2-one, 6-phenoxy- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction of the compound can be achieved using hydrogen gas in the presence of a palladium catalyst, leading to the formation of alcohols.

Substitution: The phenoxy group can be substituted with other functional groups using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium at room temperature.

Reduction: Hydrogen gas with palladium on carbon catalyst at elevated pressure and temperature.

Substitution: Halogens (e.g., chlorine or bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

[1,1’-Bicyclohexyl]-2-one, 6-phenoxy- has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [1,1’-Bicyclohexyl]-2-one, 6-phenoxy- involves its interaction with specific molecular targets in biological systems. The phenoxy group can interact with enzymes or receptors, leading to modulation of their activity. The compound may also affect cellular pathways by altering the expression of certain genes or proteins.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogs

The following table summarizes key analogs of bicyclohexyl ketones, including their substituents, molecular weights, and selected properties:

Compound Name	CAS Number	Substituents	Molecular Weight (g/mol)	Key Properties	Reference
[1,1'-Bicyclohexyl]-2-one	90-42-6	None	180.29	- ΔfH°gas = -324.00 ± 1.50 kJ/mol - logPoct/wat = 3.326 - Boiling point: 264°C - Density: 0.9696 g/cm³ (25°C)
[1,1'-Bicyclohexyl]-2-one, 1'-hydroxy	28746-99-8	1'-OH	196.29	- Enhanced polarity due to hydroxyl group - Higher solubility in polar solvents vs. parent compound
[1,1'-Bicyclohexyl]-2,3'-dione	55265-34-4	2,3'-diketone	194.27	- Higher reactivity in nucleophilic additions - ΔfH°gas likely more exothermic due to dual carbonyl groups
6-(Phenylmethoxy)[1,1'-biphenyl]-2-ol	1146966-10-0	Phenoxy derivative	276.34	- Increased molecular weight and lipophilicity (logP ~4.5 estimated) - Potential for π-π stacking due to biphenyl-phenoxy structure

Thermodynamic and Physical Properties

The parent compound, [1,1'-Bicyclohexyl]-2-one, exhibits thermodynamic stability with a Gibbs free energy of formation (ΔfG°) of -23.53 kJ/mol and enthalpy of combustion (ΔcH°solid) of -7189.49 ± 0.98 kJ/mol . In contrast, hydroxylated analogs (e.g., 1'-hydroxy derivative) display increased polarity, reducing their vapor pressure and enhancing solubility in aqueous media. The 6-phenoxy derivative is expected to exhibit:

• Higher logP (~4.0–4.5) compared to the parent compound (logP = 3.326) due to the aromatic phenoxy group .
• Elevated boiling point (>300°C) owing to increased molecular weight and intermolecular interactions.

Research Findings and Data Tables

Thermodynamic Data for Parent Compound

Property	Value	Unit	Source
ΔfH°gas (Enthalpy of Formation)	-324.00 ± 1.50	kJ/mol	NIST
ΔfG° (Gibbs Free Energy)	-23.53	kJ/mol	Joback
logPoct/wat	3.326	—	Crippen
Boiling Point	264°C	—	CRC

Molecular Weight Comparison

Compound	Molecular Weight (g/mol)
[1,1'-Bicyclohexyl]-2-one	180.29
6-Phenoxy derivative (estimated)	~276–280
1'-Hydroxy derivative	196.29